Cas no 949984-49-0 (2-chloro-N-(8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide)

• Product Name: 2-chloro-N-(8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide
• CAS No: 949984-49-0
• MF: C₁₁H₁₁ClN₂O₅
• MW: 286.66844201088
• CID: 5733721
• PubChem ID: 25323350
• Update Time: 2025-10-28

2-chloro-N-(8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide
• AKOS030688146
• C11H11ClN2O5
• Z199423630
• EN300-24588
• 2-chloro-N-(7-nitro-3,4-dihydro-2H-1,5-benzodioxepin-8-yl)acetamide
• UPCMLD0ENAT5978521:001
• CS-0242188
• 949984-49-0
• Acetamide, 2-chloro-N-(3,4-dihydro-8-nitro-2H-1,5-benzodioxepin-7-yl)-

• Inchi： 1S/C11H11ClN2O5/c12-6-11(15)13-7-4-9-10(5-8(7)14(16)17)19-3-1-2-18-9/h4-5H,1-3,6H2,(H,13,15)
• InChI Key： AHQUPQHCXNDTID-UHFFFAOYSA-N
• SMILES： ClCC(NC1C(=CC2=C(C=1)OCCCO2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 286.036
• Monoisotopic Mass: 286.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Boiling Point: 486.6±45.0 °C(Predicted)
• pka: 10.58±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-chloro-N-(8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide

2-Chloro-N-(8-Nitro-3,4-Dihydro-2H-1,5-Benzodioxepin-7-Yl)Acetamide: A Comprehensive Overview

The compound 2-chloro-N-(8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide (CAS No. 949984-49-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a benzodioxepine ring system substituted with a nitro group and a chloro-acetamide moiety, making it a unique entity in terms of both chemical structure and functional properties.

Recent studies have highlighted the importance of benzodioxepine derivatives in drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. The benzodioxepine core of this compound has been shown to exhibit significant biological activity due to its ability to interact with various cellular pathways. The presence of the nitro group further enhances its reactivity and selectivity, making it a promising candidate for targeted drug delivery systems.

The synthesis of 2-chloro-N-(8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating key transformations, such as the formation of the benzodioxepine ring and the subsequent acylation step.

In terms of applications, this compound has shown potential in the field of materials science as well. Its ability to form stable amide bonds makes it suitable for use in polymer chemistry and as a building block for advanced materials. Additionally, its electronic properties have been studied for applications in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or photovoltaic devices.

The environmental impact of this compound is another area of active research. Studies are being conducted to assess its biodegradability and toxicity profile. Preliminary results suggest that it has low environmental persistence under standard conditions, which is a positive indicator for its sustainable use in industrial processes.

Looking ahead, the development of novel derivatives based on this compound is expected to further expand its utility across multiple disciplines. Collaborative efforts between chemists, biologists, and materials scientists are likely to unlock new functionalities and applications for 2-chloro-N-(8-nitro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)acetamide, solidifying its position as an important molecule in contemporary chemical research.